Cas no 2171236-62-5 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• CAS No: 2171236-62-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5761811
• PubChem ID: 165545180
• Update Time: 2025-10-31

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171236-62-5
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid
• EN300-1489926
• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-15(2)13-22(24(29)28-23(16(3)4)25(30)31)27-26(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-23H,13-14H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t22-,23+/m0/s1
• InChI Key： FMNPQVPFXQUTKM-XZOQPEGZSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid

Introduction to (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic Acid (CAS No. 2171236-62-5)

The compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid, identified by its CAS number 2171236-62-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a unique combination of chiral centers and protective groups, which are critical for its biological activity. The presence of a (9H-fluoren-9-yl)methoxycarbonyl moiety not only enhances the stability of the molecule but also influences its interactions with biological targets. This feature is particularly relevant in the context of modern drug design, where specificity and efficacy are paramount.

Recent research has highlighted the importance of stereochemistry in the development of novel therapeutics. The specific configuration of the stereocenters in (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid has been shown to significantly impact its pharmacokinetic properties. Studies indicate that this configuration optimizes binding affinity and reduces off-target effects, making it an attractive candidate for further investigation.

The pharmacological potential of this compound is further underscored by its structural similarity to known bioactive molecules. The presence of an amide bond and a carboxylic acid group provides multiple sites for interaction with biological receptors and enzymes. This structural framework is conducive to modulating a wide range of biological pathways, which could have implications in treating various therapeutic conditions.

In the realm of drug discovery, the synthesis and optimization of such complex molecules are challenging yet rewarding. The use of advanced synthetic techniques has enabled chemists to construct intricate scaffolds like that of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid. These techniques not only enhance yield but also improve purity, which are crucial factors in pharmaceutical development.

The role of computational chemistry in understanding the behavior of such molecules cannot be overstated. Molecular modeling studies have provided valuable insights into the interactions between this compound and potential biological targets. These studies have helped researchers predict binding affinities and optimize lead structures, thereby accelerating the drug discovery process.

One particularly intriguing aspect of this compound is its potential application in targeted therapy. The unique structural features allow for precise targeting of specific disease pathways, minimizing side effects and improving patient outcomes. This aligns with the growing trend towards personalized medicine, where treatments are tailored to individual patient needs.

The synthesis of derivatives of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid offers a rich area for exploration. By modifying specific functional groups, researchers can fine-tune the pharmacological properties of the molecule. Such modifications can lead to enhanced potency, improved solubility, or altered metabolic stability, all of which are critical factors in drug development.

The use of biocatalysis and green chemistry principles in the synthesis of this compound has also been explored. These approaches not only reduce environmental impact but also improve efficiency, making them attractive alternatives to traditional synthetic methods. The integration of these sustainable practices into pharmaceutical manufacturing aligns with global efforts to promote environmentally responsible chemistry.

Future research directions for (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid may include exploring its potential as an intermediate in multi-step syntheses or as a building block for more complex molecules. The versatility of this compound makes it a valuable asset in the pharmaceutical chemist's toolkit.

In conclusion, the compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid, with its CAS number 2171236-62-5, represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, unique functional groups, and promising pharmacological properties make it a compelling subject for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.